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Compound of Interest

Compound Name: Bis(triphenyltin) oxide

CAS No.: 1262-21-1

Cat. No.: B075657

Get Quote

Introduction: The Imperative for Sensitive
Triphenyltin Monitoring
Triphenyltin (TPT) compounds, a class of organotin molecules, have been utilized historically

as potent biocides, primarily in anti-fouling paints for marine vessels and as agricultural

fungicides.[1] However, their persistence in the environment and high toxicity pose significant

risks to both aquatic ecosystems and human health.[2][3] TPT has been identified as an

endocrine disruptor, and its presence in water, soil, and food matrices is a matter of regulatory

concern.[1] Consequently, robust and sensitive analytical methods are essential for monitoring

TPT residues to ensure environmental protection and food safety.

Traditionally, the analysis of organotin compounds often involved gas chromatography (GC),

which necessitates a time-consuming derivatization step to increase the volatility of these polar

compounds.[1] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS)

has emerged as a superior alternative, offering high selectivity and sensitivity, which simplifies

sample preparation and reduces analysis time by enabling the direct analysis of these non-

volatile compounds.[1][4] This application note details a comprehensive, field-proven LC-
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MS/MS method for the direct, quantitative analysis of triphenyltin in various environmental and

food matrices.

Methodology: A Validated Approach to Triphenyltin
Quantification
This section outlines the complete workflow for the analysis of triphenyltin, from sample

collection and preparation to LC-MS/MS analysis. The described protocols are synthesized

from validated methods to ensure reliability and reproducibility.

I. Sample Preparation: Matrix-Specific Extraction and
Clean-up
The choice of sample preparation is critical and is dictated by the complexity of the sample

matrix. The goal is to efficiently extract triphenyltin while minimizing interferences that can

cause ion suppression in the mass spectrometer.[5]

A. Protocol for Water Samples (e.g., Seawater, Surface Water)

This protocol utilizes Solid-Phase Extraction (SPE) with a C18 sorbent, which is effective for

the pre-concentration of TPT from aqueous matrices.[2][6][7]

Rationale: The C18 stationary phase retains the nonpolar triphenyltin from the polar water

matrix. Adjusting the pH to 9.0 ensures that TPT is in a neutral form, enhancing its retention on

the C18 sorbent.[2][7] The acidic methanol elution disrupts the hydrophobic interaction,

releasing TPT from the sorbent.

Step-by-Step Protocol:

Sample pH Adjustment: Adjust the pH of a 100 mL water sample to 9.0.[2][7]

SPE Cartridge Conditioning: Condition a 500 mg Strata C18-E SPE cartridge by passing 5

mL of methanol followed by 5 mL of Milli-Q water.[6]

Sample Loading: Load the pH-adjusted water sample onto the conditioned cartridge at a flow

rate of 5-10 mL/min.[6]
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Washing: Wash the cartridge with 5 mL of Milli-Q water to remove residual salts.

Drying: Dry the cartridge under vacuum for a minimum of 30 minutes to remove excess

water.[6]

Elution: Elute the trapped triphenyltin with 1 mL of methanol containing 0.1% acetic acid.[2]

[6][7] The eluate is now ready for LC-MS/MS analysis.

B. Protocol for Soil and Sediment Samples

For solid matrices like soil and sediment, a modified QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method is employed. This approach combines salting-out

extraction with dispersive solid-phase extraction (dSPE) for cleanup.[2][7][8]

Rationale: Acetonitrile is used as the extraction solvent due to its ability to effectively extract a

wide range of analytes. The addition of salts induces phase separation between the aqueous

and organic layers, partitioning TPT into the acetonitrile layer. The dSPE step with C18

removes nonpolar interferences.[2][7][8]

Step-by-Step Protocol:

Sample Extraction: Weigh 10 g of the soil sample into a 50 mL centrifuge tube. Add 10 mL of

acidified acetonitrile.[2][7]

Salting Out: Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate) and shake vigorously for 1

minute.[9]

Centrifugation: Centrifuge the sample at ≥3000 g for 5 minutes.

Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL

microcentrifuge tube containing dSPE sorbent (e.g., C18).[2][7]

Final Centrifugation: Vortex for 30 seconds and centrifuge at high speed for 2 minutes.[9]

Filtration: Filter the supernatant through a 0.22 µm filter before LC-MS/MS analysis.[9]

C. Protocol for Food Matrices (e.g., Fruits, Vegetables)
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A similar QuEChERS-based approach is effective for food samples.[1][9]

Rationale: This method efficiently extracts TPT from complex food matrices. The use of Primary

Secondary Amine (PSA) in the dSPE step helps in the removal of sugars and organic acids,

while C18 is used for matrices with high-fat content.[9]

Step-by-Step Protocol:

Sample Homogenization: Homogenize a representative portion of the sample.

Extraction: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add 10 mL

of acetonitrile (with 1% acetic acid, optional).[9]

Salting Out: Add the appropriate QuEChERS salt packet and shake vigorously for 1 minute.

[9]

Centrifugation: Centrifuge at ≥3000 g for 5 minutes.

Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL

microcentrifuge tube containing 150 mg MgSO₄ and 50 mg PSA (and 50 mg C18 for high-fat

matrices).[9]

Final Preparation: Vortex, centrifuge, and filter the supernatant through a 0.22 µm filter prior

to analysis.[9]

Experimental Workflow Diagram
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Caption: General workflow for the analysis of triphenyltin by LC-MS/MS.
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II. LC-MS/MS Instrumental Analysis
The direct analysis of triphenyltin is performed using a High-Performance Liquid

Chromatograph coupled to a Tandem Mass Spectrometer.

A. Liquid Chromatography (LC) Conditions

Rationale: A C18 reversed-phase column is ideal for retaining the nonpolar triphenyltin. The

mobile phase gradient, typically consisting of water and methanol or acetonitrile with a formic

acid or acetic acid modifier, ensures good peak shape and separation from matrix components.

The acid modifier aids in the protonation of TPT in the electrospray source.[1][10]

Parameter Recommended Setting

Column
C18, e.g., Phenomenex Kinetex 2.6u C18

50x3mm[1]

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Methanol with 0.1% Formic Acid

Flow Rate 0.4 - 0.8 mL/min[1][10]

Injection Volume 10 - 50 µL[1]

Column Temp. 40°C[1]

Gradient Optimized for analyte retention and separation

B. Mass Spectrometry (MS) Conditions

Rationale: Electrospray ionization (ESI) in positive ion mode is effective for ionizing triphenyltin,

which readily forms the [Ph₃Sn]⁺ cation.[11] Multiple Reaction Monitoring (MRM) is used for its

high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions.[1][12]

Monitoring at least two transitions provides a high degree of confidence in analyte

identification.[12]
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Parameter Recommended Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Acquisition Mode Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) 351.0

Product Ion 1 (m/z) 197.0 (Quantifier)

Product Ion 2 (m/z) 120.0 (Qualifier)

Collision Energy Optimized for specific instrument

Triphenyltin Fragmentation Pathway

In the collision cell of the mass spectrometer, the triphenyltin cation ([Ph₃Sn]⁺) undergoes

fragmentation primarily through the sequential loss of phenyl groups.

[Ph₃Sn]⁺
m/z 351

[Ph₂Sn]⁺
m/z 274- Ph

[PhSn]⁺
m/z 197- Ph₂

- Ph

[C₆H₅]⁺
m/z 77

- Sn

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of the triphenyltin cation in MS/MS.

Method Validation and Performance
The described method has been validated across various matrices, demonstrating excellent

performance characteristics in line with regulatory requirements.
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Parameter Water Matrix[2][7] Soil Matrix[2][7] Food Matrix[1]

Linearity (r²) > 0.99 > 0.99 > 0.99

Limit of Quantification

(LOQ)
0.1 µg/L 10 µg/kg 2-50 µg/kg

Accuracy (%

Recovery)
86 - 107% 72 - 87% 85 - 115%

Precision (% RSD) 3 - 8% 3 - 8% < 15%

Troubleshooting and Expert Insights
Ion Suppression: Complex matrices can suppress the ionization of triphenyltin. To mitigate

this, ensure thorough sample clean-up. If suppression persists, matrix-matched calibration

standards or the use of a stable isotope-labeled internal standard is recommended.[5]

Glassware Adsorption: Organotin compounds can adsorb to glass surfaces. It is crucial to

use acid-washed glassware throughout the sample preparation process to prevent analyte

loss.

Peak Tailing: Poor peak shape can result from interactions with active sites in the LC system.

The use of a mobile phase additive like formic or acetic acid helps to improve peak

symmetry.

Conclusion
The LC-MS/MS method detailed in this application note provides a robust, sensitive, and direct

approach for the analysis of triphenyltin compounds in a variety of challenging matrices. By

eliminating the need for derivatization, this method offers a significant improvement in efficiency

over traditional GC-based techniques. The combination of optimized sample preparation

protocols and highly selective MRM detection ensures accurate and reliable quantification of

triphenyltin at levels relevant to environmental and food safety regulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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